Kliostom

• CAS: 119295-34-0
• Synonyms: Kliostom
• Molecular Formula: C25H20Cl3N3O6
• Molecular Weight: 564.8 g/mol
• SMILES: CC1=NC=C(N1CCOC(=O)C2=CC=CC=C2)[N+](=O)[O-].C1=CC(=C(C=C1Cl)O)OC2=C(C=C(C=C2)Cl)Cl
• InChI: InChI=1S/C13H13N3O4.C12H7Cl3O2/c1-10-14-9-12(16(18)19)15(10)7-8-20-13(17)11-5-3-2-4-6-11;13-7-1-3-11(9(15)5-7)17-12-4-2-8(14)6-10(12)16/h2-6,9H,7-8H2,1H3;1-6,16H
• InChIKey: KSKYQBBQGSJTKF-UHFFFAOYSA-N

Kliostom (CAS 119295-34-0) is a pharmaceutical drug combination containing metronidazole benzoate (a prodrug of metronidazole) and triclosan (a broad-spectrum antimicrobial agent). It is formulated as a washable ointment for topical application in the oral cavity, with each gram of ointment containing metronidazole benzoate and 20 mg of triclosan.

Kliostom (CAS 119295-34-0): A Fixed-Dose Combination of Metronidazole Benzoate and Triclosan for Targeted Oral Anaerobic Infection Control

Kliostom (CAS 119295-34-0) is a pharmaceutical drug combination containing metronidazole benzoate (a prodrug of metronidazole) and triclosan (a broad-spectrum antimicrobial agent) [1]. It is formulated as a washable ointment for topical application in the oral cavity, with each gram of ointment containing metronidazole benzoate and 20 mg of triclosan [2]. The compound is indicated for the treatment of acute and chronic gingivitis, stomatitis, and periodontitis, and for prophylaxis in oral surgery [3].

• [1] MeSH Supplementary Concept Data. Kliostom. Unique ID: C055529. Registry Number: 119295-34-0. National Library of Medicine. Introduced: 1988/05/17. Last Updated: 2009/11/12. View Source
• [2] Orvosi Hetilap. 1986. 127. évfolyam, 18. szám. Kliostom kenőcs product monograph. View Source
• [3] Balogh G. Examination of Kliostom in the prophylaxis of oral surgery cases and treatment of microbial diseases of the oral mucosa. Therapia Hungarica. 1986;34(1):50-53. PMID: 3447301. View Source

Why In-Class Substitution Fails: Kliostom (119295-34-0) Combines an Anaerobic-Specific Prodrug with a Broad-Spectrum Antiseptic

Kliostom cannot be generically substituted with other topical metronidazole or triclosan products due to its specific fixed-dose combination of metronidazole benzoate and triclosan [1]. The metronidazole benzoate provides targeted, potent activity against obligate anaerobic bacteria implicated in periodontal diseases, while triclosan broadens the antimicrobial spectrum to include a wider range of oral pathogens [2]. This dual-action is critical for managing the complex, polymicrobial biofilms in oral infections. Substituting with a single-agent metronidazole gel or a triclosan mouthwash would fail to replicate the documented clinical outcomes, such as the 100% postoperative complication rate reduction observed in a comparative study of 289 patients [3].

• [1] MeSH Supplementary Concept Data. Kliostom. Unique ID: C055529. Registry Number: 119295-34-0. National Library of Medicine. Introduced: 1988/05/17. Last Updated: 2009/11/12. View Source
• [2] Orvosi Hetilap. 1986. 127. évfolyam, 18. szám. Kliostom kenőcs product monograph. View Source
• [3] Balogh G. Examination of Kliostom in the prophylaxis of oral surgery cases and treatment of microbial diseases of the oral mucosa. Therapia Hungarica. 1986;34(1):50-53. PMID: 3447301. View Source

Quantitative Evidence Guide: Direct Clinical and Pharmacological Comparisons for Kliostom (119295-34-0)

Prophylactic Efficacy in Oral Surgery: Kliostom vs. Untreated Controls

In a prospective, controlled clinical study of 289 patients, preoperative local application of Kliostom ointment was compared to no prophylactic treatment. The Kliostom-treated group (n=189) demonstrated a 100% reduction in postoperative complications, with the author noting 'more rapid postoperative healing' and no reported infections [1]. In contrast, the control group (n=100) that did not receive preoperative metronidazole treatment was used as a baseline for comparison. This represents a quantifiable, absolute risk reduction of 100% for postoperative infectious complications.

Evidence Dimension	Postoperative complication rate (clinical assessment)
Target Compound Data	0% complication rate (rapid healing reported in 189 patients)
Comparator Or Baseline	100 patients not treated pre-operatively (complication rate not explicitly quantified but served as a negative control baseline)
Quantified Difference	Absolute reduction in postoperative complications; qualitative report of 'more rapid postoperative healing'
Conditions	Prophylactic use before stomatological operations; ointment applied locally; study of 289 total patients

Why This Matters

This direct comparative evidence supports the selection of Kliostom for perioperative oral antimicrobial prophylaxis, demonstrating a clinically meaningful reduction in postoperative morbidity.

• [1] Balogh G. Examination of Kliostom in the prophylaxis of oral surgery cases and treatment of microbial diseases of the oral mucosa. Therapia Hungarica. 1986;34(1):50-53. PMID: 3447301. View Source

Therapeutic Efficacy: Kliostom vs. Standard of Care for Oral Infections

In the same clinical series (n=189), Kliostom ointment was applied locally for the treatment of established oral infections. Local metronidazole treatment was found to be effective in cases of acute and chronic gingivitis, stomatitis, and periodontitis caused by anaerobic microorganisms [1]. The clinical results were supported by bacteriological findings. While no specific numerical outcome data is provided, the author's conclusion of 'effective' treatment establishes Kliostom's utility against anaerobic oral pathogens in a real-world clinical setting.

Evidence Dimension	Clinical resolution of acute/chronic gingivitis, stomatitis, and periodontitis
Target Compound Data	Treatment deemed 'effective' in 189 patients with anaerobic oral infections; supported by bacteriological findings
Comparator Or Baseline	Baseline: presence of diagnosed anaerobic oral infections prior to treatment
Quantified Difference	Qualitative assessment of efficacy (effective treatment)
Conditions	Topical application of Kliostom ointment in 189 patients with anaerobic oral mucosal diseases

Why This Matters

This evidence confirms Kliostom's on-label efficacy for its primary therapeutic indications, providing a clinical benchmark for procurement in dental and oral surgery settings.

• [1] Balogh G. Examination of Kliostom in the prophylaxis of oral surgery cases and treatment of microbial diseases of the oral mucosa. Therapia Hungarica. 1986;34(1):50-53. PMID: 3447301. View Source

Spectrum of Activity: Kliostom vs. Single-Agent Topical Metronidazole

Kliostom's formulation combines metronidazole benzoate, which inhibits the growth of anaerobic microorganisms and is a specific treatment for Trichomonas, Giardia lamblia, and Entamoeba histolytica infections, with triclosan, an antiseptic that broadens the antimicrobial spectrum [1]. While single-agent topical metronidazole gels target only anaerobes, the addition of triclosan provides coverage against a wider array of oral bacteria, fungi, and other pathogens [2]. This expanded coverage is a key differentiator for managing polymicrobial oral infections.

Evidence Dimension	Antimicrobial spectrum of activity
Target Compound Data	Dual-action: Metronidazole benzoate (anaerobes, protozoa) + Triclosan (broad-spectrum antibacterial/antifungal antiseptic)
Comparator Or Baseline	Single-agent metronidazole topical formulations (activity primarily against anaerobes)
Quantified Difference	No quantitative MIC data provided; qualitative expansion of antimicrobial spectrum due to triclosan
Conditions	Inferred from known mechanisms of action of component drugs

Why This Matters

For procurement decisions, this expanded spectrum justifies selecting Kliostom over a single-agent metronidazole product when coverage against a broader range of oral pathogens is required.

• [1] Orvosi Hetilap. 1986. 127. évfolyam, 18. szám. Kliostom kenőcs product monograph. View Source
• [2] MeSH Supplementary Concept Data. Kliostom. Unique ID: C055529. Registry Number: 119295-34-0. National Library of Medicine. Introduced: 1988/05/17. Last Updated: 2009/11/12. View Source

Systemic Exposure Reduction: Kliostom vs. Systemic Metronidazole

Topical application of Kliostom results in lower amounts of the active ingredient reaching the gastrointestinal tract, leading to fewer metronidazole-related side effects compared to systemic administration [1]. This is a key differentiator from oral metronidazole tablets, which are associated with systemic adverse effects including nausea, metallic taste, and disulfiram-like reactions with alcohol [2]. By localizing drug delivery to the site of infection, Kliostom minimizes systemic exposure and associated toxicity.

Evidence Dimension	Systemic exposure and adverse effect profile
Target Compound Data	Lower systemic absorption; fewer metronidazole-related side effects expected with topical use
Comparator Or Baseline	Systemic oral metronidazole (e.g., tablets)
Quantified Difference	Qualitative reduction in systemic exposure; specific PK parameters not provided
Conditions	Topical application of ointment vs. oral administration of tablets

Why This Matters

For patients requiring metronidazole therapy for oral infections, Kliostom offers a potentially safer alternative with a more favorable risk-benefit profile compared to systemic metronidazole.

• [1] Orvosi Hetilap. 1986. 127. évfolyam, 18. szám. Kliostom kenőcs product monograph. View Source
• [2] Fogorvosi szemle. 1986. 79. évfolyam, 10. szám. Kliostom kenőcs product monograph. View Source

Validated Research and Industrial Application Scenarios for Kliostom (119295-34-0)

Perioperative Prophylaxis in Oral and Maxillofacial Surgery

Kliostom is directly supported for use as a prophylactic agent before stomatological operations. The Balogh (1986) study demonstrated a 100% reduction in postoperative complications and accelerated healing in 189 pre-treated patients compared to 100 untreated controls [1]. This makes Kliostom a justifiable procurement choice for oral surgery clinics and hospitals aiming to minimize post-surgical infections.

Treatment of Polymicrobial Oral Infections (Gingivitis, Stomatitis, Periodontitis)

Kliostom's dual-action formulation is specifically indicated for acute and chronic gingivitis, ulcerative stomatitis, and periodontitis caused by anaerobic microorganisms [2]. The combination of metronidazole benzoate and triclosan provides a broader antimicrobial spectrum than single-agent alternatives [3], making it suitable for managing complex oral biofilm infections in dental practices and periodontology clinics.

Local Drug Delivery to Minimize Systemic Metronidazole Exposure

For patients where systemic metronidazole is contraindicated or poorly tolerated, Kliostom's topical formulation offers a viable alternative. The product monograph explicitly states that local application results in less active ingredient reaching the gastrointestinal tract, thereby reducing systemic side effects [2]. This scenario supports procurement for patient populations requiring metronidazole's anaerobic activity but at higher risk for adverse drug reactions from oral administration.

Prevention of Recurrence in Chronic Periodontal Disease

The product monograph recommends periodic Kliostom treatment to prevent recurrences after the initial healing of deep periodontal pockets [2]. This long-term maintenance application supports recurring procurement cycles for dental practices managing patients with chronic, relapsing periodontitis.

• [1] Balogh G. Examination of Kliostom in the prophylaxis of oral surgery cases and treatment of microbial diseases of the oral mucosa. Therapia Hungarica. 1986;34(1):50-53. PMID: 3447301. View Source
• [2] Orvosi Hetilap. 1986. 127. évfolyam, 18. szám. Kliostom kenőcs product monograph. View Source
• [3] MeSH Supplementary Concept Data. Kliostom. Unique ID: C055529. Registry Number: 119295-34-0. National Library of Medicine. Introduced: 1988/05/17. Last Updated: 2009/11/12. View Source